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Compound of Interest

Compound Name: C.I. Vat Yellow 33

Cat. No.: B076505 Get Quote

In-Depth Technical Guide to C.I. Vat Yellow 33
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of C.I. Vat Yellow 33, tailored for researchers, scientists, and

professionals in drug development and materials science.

Introduction
C.I. Vat Yellow 33 is a synthetic organic dyestuff belonging to the anthraquinone class of vat

dyes.[1] Vat dyes are characterized by their insolubility in water and their application process,

which involves a reduction step to a water-soluble "leuco" form, followed by re-oxidation to the

insoluble pigment within the substrate.[2] This process imparts exceptional fastness properties,

particularly to light and washing, making them highly valuable for dyeing cellulosic fibers such

as cotton and linen.[2][3] C.I. Vat Yellow 33 produces a brilliant yellow hue and is utilized in

textile dyeing and printing.[1][4]

Chemical Structure and Identification
The chemical structure of C.I. Vat Yellow 33 is based on a complex anthraquinone scaffold. Its

systematic IUPAC name is 4',4''-Diazenediylbis[N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)[1,1'-

biphenyl]-4-carboxamide].[5]
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4-(4-Nitrophenyl)benzoic Acid

Reduction of Nitro Group

4-(4-Aminophenyl)benzoic Acid

Conversion to Acid Chloride

4-(4-Aminophenyl)benzoyl Chloride

Condensation with
1-Aminoanthracene-9,10-dione (2 eq.)
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Insoluble C.I. Vat Yellow 33

Vatting
(Reduction with NaOH and Na₂S₂O₄)

Soluble Leuco Form

Dyeing of Cellulosic Fibers

Fiber with Adsorbed Leuco Dye

Oxidation
(Air or Chemical Oxidant)

Dyed Fiber with Insoluble Dye
 

Sample Preparation
(Dissolution in a suitable solvent)

Injection into HPLC System

Separation on a C18 Column

Detection (e.g., UV-Vis Detector)

Data Analysis
(Purity assessment based on peak area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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